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Compound of Interest
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Cat. No.: B8072660 Get Quote

Geraniin, a prominent ellagitannin found in various medicinal plants, has garnered significant

attention within the scientific community for its broad-spectrum biological activities. This

technical guide provides an in-depth analysis of the in vitro antiviral and antimicrobial

properties of Geraniin, tailored for researchers, scientists, and professionals in drug

development. The document summarizes key quantitative data, details experimental

methodologies, and visualizes complex biological processes and workflows.

Antiviral Properties of Geraniin
Geraniin has demonstrated notable inhibitory effects against a range of viruses in vitro. Its

mechanisms of action are multifaceted, primarily involving the interference with viral entry and

replication processes.

Quantitative Antiviral Data
The antiviral activity of Geraniin has been quantified against several viruses, with the 50%

inhibitory concentration (IC50), 50% cytotoxic concentration (CC50), and selectivity index (SI =

CC50/IC50) being key metrics for its efficacy and safety profile.
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Virus Cell Line IC50 (µM)
IC50
(µg/mL)

CC50
(µg/mL)

Reference

Herpes

Simplex

Virus-2 (HSV-

2)

Vero 18.4 ± 2.0 - > Toxic Dose [1][2]

Herpes

Simplex

Virus-2 (HSV-

2)

- 212.4 - - [3]

Respiratory

Syncytial

Virus (RSV)

Long

HEp-2 - 45.03 - [4]

Respiratory

Syncytial

Virus (RSV)

9320

HEp-2 - - - [4]

SARS-CoV-2 - - - -

Note: Data is compiled from multiple sources. Direct comparison of values should be done with

caution due to variations in experimental conditions.

Mechanism of Antiviral Action
Geraniin's antiviral mechanisms are diverse and target-specific:

Inhibition of Viral Entry: For SARS-CoV-2, Geraniin has been shown to block the interaction

between the viral spike protein's receptor-binding domain (RBD) and the human angiotensin-

converting enzyme 2 (hACE2) receptor. This prevents the virus from entering host cells.

Geraniin exhibits a high affinity for both the spike protein RBD (KD of 0.63 x 10-6 M) and the

hACE2 receptor (KD of 1.12 x 10-6 M).
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Neuraminidase Inhibition: Against influenza viruses, Geraniin demonstrates inhibitory activity

against neuraminidase, an essential enzyme for the release of newly formed virus particles

from infected cells.

Inhibition of Viral Replication: Studies on Herpes Simplex Virus (HSV) suggest that Geraniin

interferes with the viral multiplication process. For Respiratory Syncytial Virus (RSV),

Geraniin has been observed to inhibit viral replication in a dose-dependent manner, reducing

viral load, nucleic acid levels, and the expression of the RSV-F protein.
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MIC Determination (Broth Microdilution)

MBC/MFC Determination

Prepare Geraniin Serial Dilutions in 96-well plate

Inoculate with Standardized Microbial Suspension

Incubate (e.g., 18-24h at 37°C)

Observe for Turbidity

MIC = Lowest concentration with no visible growth

Subculture from clear wells (from MIC plate) onto agar

Proceed with non-turbid wells

Incubate Agar Plates

Count Colonies (CFU)

MBC/MFC = Lowest concentration with ≥99.9% killing

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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